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Cat. No.: B107786 Get Quote

Homocapsaicin II: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Homocapsaicin II is a naturally occurring capsaicinoid found in chili peppers of the Capsicum

genus.[1][2] As an analogue of capsaicin, the compound responsible for the pungent heat of

chili peppers, Homocapsaicin II contributes to the overall pungency and shares many of its

biological activities.[1] It is a minor capsaicinoid, typically accounting for about 1% of the total

capsaicinoid content.[1] This technical guide provides a detailed overview of the physical and

chemical properties, analytical methodologies, and known biological mechanisms of

Homocapsaicin II.

Physical and Chemical Properties
Homocapsaicin II is a lipophilic, colorless, and odorless crystalline to waxy compound.[1]

While some of its physical properties have been determined experimentally, others are

predicted based on its chemical structure.

Table 1: Physical and Chemical Properties of Homocapsaicin II

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b107786?utm_src=pdf-interest
https://www.benchchem.com/product/b107786?utm_src=pdf-body
https://en.wikipedia.org/wiki/Homocapsaicin
https://www.chemsrc.com/en/cas/71240-51-2_1343657.html
https://www.benchchem.com/product/b107786?utm_src=pdf-body
https://en.wikipedia.org/wiki/Homocapsaicin
https://en.wikipedia.org/wiki/Homocapsaicin
https://www.benchchem.com/product/b107786?utm_src=pdf-body
https://www.benchchem.com/product/b107786?utm_src=pdf-body
https://en.wikipedia.org/wiki/Homocapsaicin
https://www.benchchem.com/product/b107786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₉H₂₉NO₃ [3]

Molecular Weight 319.44 g/mol [2]

CAS Number 71240-51-2 [3]

IUPAC Name

(E)-N-[(4-hydroxy-3-

methoxyphenyl)methyl]-8-

methyldec-6-enamide

[3]

Appearance White crystalline solid ChemBK

Melting Point
64.5 - 65.5 °C (for

Homocapsaicin I)
[4]

Boiling Point
521.3 ± 50.0 °C at 760 mmHg

(Predicted)
[5]

Density 1.0 ± 0.1 g/cm³ (Predicted) [5]

Solubility

Soluble in ethanol, dimethyl

sulfoxide (DMSO), ether,

benzene, and chloroform.

Practically insoluble in water.

ChemBK, Cayman Chemical

Pungency (Scoville Heat Units) 8,600,000 SHU [1]

Spectral Data
Detailed spectral analyses are essential for the identification and quantification of

Homocapsaicin II. The following provides an overview of the key spectroscopic data.

Table 2: Spectral Data for Homocapsaicin II

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Homocapsaicin-II
https://www.chemsrc.com/en/cas/71240-51-2_1343657.html
https://pubchem.ncbi.nlm.nih.gov/compound/Homocapsaicin-II
https://pubchem.ncbi.nlm.nih.gov/compound/Homocapsaicin-II
https://pubchem.ncbi.nlm.nih.gov/compound/Homocapsaicin
https://wap.guidechem.com/dictionary/en/71240-51-2.html
https://wap.guidechem.com/dictionary/en/71240-51-2.html
https://en.wikipedia.org/wiki/Homocapsaicin
https://www.benchchem.com/product/b107786?utm_src=pdf-body
https://www.benchchem.com/product/b107786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Data Highlights

¹H and ¹³C Nuclear Magnetic Resonance (NMR)

A comprehensive review of ¹H and ¹³C NMR

data for 159 natural and synthetic capsaicinoids,

including homocapsaicin, has been published,

providing a key reference for structural

elucidation.[6][7]

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-

MS) is commonly used for the identification of

Homocapsaicin II. Characteristic fragment ions

at m/z 137, 122, and 94, corresponding to the

vanillyl moiety, are key identifiers.[8]

Infrared (IR) Spectroscopy

IR spectra are available through spectral

databases and can be used for functional group

identification.[3]

Ultraviolet-Visible (UV-Vis) Spectroscopy
In methanol, capsaicinoids exhibit a maximum

absorbance at approximately 280 nm.[9]

Experimental Protocols
The extraction, purification, and analysis of Homocapsaicin II are critical for research and

development. The following protocols are generalized from common methods used for

capsaicinoids.

Protocol 1: Extraction of Capsaicinoids from Capsicum
Fruit
This protocol describes a standard Soxhlet extraction method.

Sample Preparation: Dry the Capsicum fruit at 60°C for 48 hours and grind it into a fine

powder.

Soxhlet Extraction:

Place 10 g of the dried pepper powder into a cellulose thimble.
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Insert the thimble into a Soxhlet extractor.

Add 200 mL of methanol to a round-bottom flask attached to the extractor.

Heat the methanol to its boiling point and allow the extraction to proceed for 6-8 hours.

Solvent Evaporation: After extraction, remove the solvent from the extract using a rotary

evaporator at 50°C under reduced pressure to obtain the oleoresin.

Storage: Store the oleoresin at -20°C until further purification or analysis.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) Analysis of Homocapsaicin II
This protocol provides a general method for the quantification of capsaicinoids.

Standard Preparation: Prepare a stock solution of Homocapsaicin II standard in methanol

at a concentration of 1 mg/mL. Create a series of dilutions ranging from 1 to 100 µg/mL to

generate a calibration curve.

Sample Preparation: Dissolve a known amount of the extracted oleoresin in methanol to a

final concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe

filter.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v) or

a gradient elution.

Flow Rate: 1.0 mL/min.

Detection: UV detector at 280 nm.

Injection Volume: 20 µL.
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Quantification: Identify the Homocapsaicin II peak in the sample chromatogram by

comparing its retention time with that of the standard. Quantify the concentration using the

calibration curve generated from the standards.

Biological Activity and Signaling Pathways
The biological effects of Homocapsaicin II are believed to be mediated through the same

primary mechanism as capsaicin, which involves the activation of the Transient Receptor

Potential Vanilloid 1 (TRPV1) receptor.[10][11][12] TRPV1 is a non-selective cation channel

predominantly expressed in sensory neurons.

TRPV1 Signaling Pathway
Activation of the TRPV1 receptor by Homocapsaicin II leads to an influx of calcium ions into

the neuron.[13] This influx depolarizes the neuron, initiating a nerve impulse that is transmitted

to the brain and perceived as a burning sensation.[10] Prolonged activation of TRPV1 can lead

to desensitization of the sensory neuron, which is the basis for the analgesic effects of

capsaicinoids.

The downstream effects of TRPV1 activation are diverse and can influence various cellular

processes, including inflammation, pain perception, and metabolism.

TRPV1 Signaling Pathway for Homocapsaicin II

Experimental Workflows
The following diagram illustrates a typical workflow for the study of Homocapsaicin II, from

extraction to biological analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemsrc.com/en/cas/71240-51-2_1343657.html
https://pubchem.ncbi.nlm.nih.gov/compound/Homocapsaicin-II
https://pubchem.ncbi.nlm.nih.gov/compound/Homocapsaicin
https://wap.guidechem.com/dictionary/en/71240-51-2.html
https://pubmed.ncbi.nlm.nih.gov/26626418/
https://pubmed.ncbi.nlm.nih.gov/26626418/
https://www.researchgate.net/publication/286440000_1_H_and_13_C_NMR_data_on_natural_and_synthetic_capsaicinoids
https://www.researchgate.net/publication/244105429_Characterization_of_major_and_minor_capsaicinoids_and_related_compounds_in_chili_pods_Capsicum_frutescens_L_by_high-performance_liquid_chromatographyatmospheric_pressure_chemical_ionization_mass_spect
https://www.researchgate.net/figure/H-NMR-spectrum-results-and-the-capsaicin-and-dihydrocapsaicin-signal-assignments_fig3_334810677
https://en.wikipedia.org/wiki/Capsaicin
https://pmc.ncbi.nlm.nih.gov/articles/PMC10828990/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10828990/
https://www.researchgate.net/publication/377422744_Pharmacological_activity_of_capsaicin_Mechanisms_and_controversies_Review
https://www.researchgate.net/figure/Putative-signaling-pathways-of-capsaicin-in-the-adipocyte-It-has-been-described-that_fig3_304185147
https://www.benchchem.com/product/b107786#physical-and-chemical-properties-of-homocapsaicin-ii
https://www.benchchem.com/product/b107786#physical-and-chemical-properties-of-homocapsaicin-ii
https://www.benchchem.com/product/b107786#physical-and-chemical-properties-of-homocapsaicin-ii
https://www.benchchem.com/product/b107786#physical-and-chemical-properties-of-homocapsaicin-ii
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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